Cas no 116488-67-6 (1H-Benzimidazole, 1-(chloroacetyl)- (9CI))
116488-67-6 structure
Product Name:1H-Benzimidazole, 1-(chloroacetyl)- (9CI)
CAS No:116488-67-6
MF:C9H7ClN2O
MW:194.61768078804
CID:131223
PubChem ID:3509193
Update Time:2025-04-19
1H-Benzimidazole, 1-(chloroacetyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 1-(chloroacetyl)- (9CI)
- 1-(1H-benzimidazol-1-yl)-2-chloroEthanone
- Ethanone,1-(1H-benzimidazol-1-yl)-2-chloro-
- 1-(CHLOROACETYL)-2,3-DIHYDRO-7-METHYL-1H-INDOLE
- 1-chloroacetyl-7-methyl-2,3-dihydro-indole
- 1-chloroacetylbenzimidazole
- AC1L49QB
- AG-G-51385
- CTK2F6698
- FT-0755748
- KUMNOUQLYFZGJJ-UHFFFAOYSA-N
- ethanone, 1-(1H-benzimidazol-1-yl)-2-chloro-
- AKOS006243101
- 1-(benzimidazol-1-yl)-2-chloroethanone
- 1-(1H-Benzo[d]imidazol-1-yl)-2-chloroethanone
- 116488-67-6
- DB-060886
-
- Inchi: 1S/C9H7ClN2O/c10-5-9(13)12-6-11-7-3-1-2-4-8(7)12/h1-4,6H,5H2
- InChI Key: KUMNOUQLYFZGJJ-UHFFFAOYSA-N
- SMILES: ClCC(N1C=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 194.02481
- Monoisotopic Mass: 194.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1H-Benzimidazole, 1-(chloroacetyl)- (9CI) Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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